Cas no 1269447-57-5 (N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine)

• Product Name: N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine
• CAS No: 1269447-57-5
• MF: C₁₆H₁₈N₄O
• MW: 282.340322971344
• MDL: MFCD18434493
• CID: 5216961
• Update Time: 2025-05-20

N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-BENZOYLPIPERIDIN-4-YL)PYRIMIDIN-2-AMINE
• Methanone, phenyl[4-(2-pyrimidinylamino)-1-piperidinyl]-
• N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine

• MDL： MFCD18434493
• Inchi： 1S/C16H18N4O/c21-15(13-5-2-1-3-6-13)20-11-7-14(8-12-20)19-16-17-9-4-10-18-16/h1-6,9-10,14H,7-8,11-12H2,(H,17,18,19)
• InChI Key： JNBCPYVPEPWSTC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCC(CC1)NC1N=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 2.2
• Topological Polar Surface Area: 58.1

Additional information on N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine

N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine (CAS No. 1269447-57-5): A Comprehensive Overview

N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine (CAS No. 1269447-57-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a benzoylpiperidine moiety with a pyrimidine ring, serves as a key intermediate in the synthesis of various bioactive molecules. Its N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine structure makes it particularly valuable in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents.

The growing interest in N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine is driven by its potential applications in targeting specific biological pathways. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in modern drug development. With the rise of precision medicine and personalized therapies, compounds like CAS 1269447-57-5 are becoming crucial tools for addressing complex diseases such as cancer and autoimmune disorders. Its pyrimidine-amine core also aligns with current trends in fragment-based drug design, making it a versatile building block for medicinal chemistry.

From a chemical perspective, N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine exhibits several interesting properties. The benzoylpiperidinyl component contributes to its lipophilicity, while the pyrimidin-2-amine group provides hydrogen bonding capabilities. This balanced combination of hydrophobic and hydrophilic characteristics makes it particularly valuable for optimizing drug-like properties in lead compounds. Recent studies have highlighted its potential in improving blood-brain barrier penetration, a critical factor in central nervous system drug development.

The synthesis of CAS 1269447-57-5 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Pharmaceutical manufacturers and research institutions are increasingly interested in scalable synthetic routes for this compound, as evidenced by numerous patent applications. The compound's stability under various pH conditions and its compatibility with common pharmaceutical excipients make it suitable for diverse formulation development.

In the context of current market trends, N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine represents a growing segment of the fine chemicals industry. The demand for such specialized intermediates is rising in parallel with advancements in targeted therapy development. Analytical techniques like HPLC, LC-MS, and NMR are routinely employed to characterize this compound, ensuring it meets the stringent quality standards required for pharmaceutical applications. Researchers frequently search for information about its solubility profile, storage conditions, and handling precautions, reflecting practical concerns in laboratory settings.

Looking forward, the applications of N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine are expected to expand as researchers uncover new biological targets. Its structural features make it a promising candidate for developing selective enzyme inhibitors and allosteric modulators. The compound's relevance to current drug discovery paradigms, particularly in the areas of protein degradation and signal transduction modulation, positions it as a valuable asset in the pharmaceutical researcher's toolkit. As the field moves toward more sophisticated therapeutic approaches, intermediates like CAS 1269447-57-5 will likely play increasingly important roles in bridging the gap between basic research and clinical applications.

Quality control remains paramount when working with N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine. Reputable suppliers provide comprehensive analytical data, including chromatographic purity assessments and spectroscopic characterization. Researchers often inquire about batch-to-batch consistency and impurity profiles, underscoring the importance of reliable sourcing for this compound. Proper documentation of its physicochemical properties and stability characteristics is essential for regulatory compliance in pharmaceutical development.

The scientific community continues to explore novel derivatives of N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine, investigating structure-activity relationships to optimize pharmacological properties. This research aligns with current interests in rational drug design and computational chemistry approaches. The compound's modular structure allows for systematic modifications, making it an ideal platform for medicinal chemistry optimization campaigns. Such investigations frequently appear in recent literature, reflecting the dynamic nature of this field.

From a commercial perspective, the market for CAS 1269447-57-5 is influenced by trends in pharmaceutical outsourcing and the growing importance of research chemicals in drug discovery. Custom synthesis services and catalog suppliers are expanding their offerings to include this and related compounds, responding to demand from academic and industrial researchers. The compound's pricing and availability often depend on scale requirements and purity specifications, with good manufacturing practice (GMP) grade material commanding premium prices for clinical-stage development.

In conclusion, N-(1-Benzoylpiperidin-4-YL)pyrimidin-2-amine represents an important chemical entity with broad relevance to contemporary pharmaceutical research. Its unique structural features and versatile applications make it a compound of continuing interest across multiple therapeutic areas. As drug discovery paradigms evolve and new biological targets emerge, the significance of such specialized intermediates is likely to grow, reinforcing their position as valuable tools in the quest for innovative medicines.